1-[4-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone
Overview
Description
1-[4-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, also known as HEPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. HEPP is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of 1-[4-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone is not fully understood, but it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. This compound has also been found to modulate the activity of voltage-gated sodium channels and calcium channels, which may contribute to its anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce seizure activity in animal models, and to have anxiolytic and analgesic effects. This compound has also been found to exhibit anti-inflammatory properties and to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
1-[4-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone has several advantages for use in lab experiments. It is relatively easy to synthesize, and its effects have been extensively studied in animal models. However, there are also limitations to its use. This compound has not yet been extensively studied in humans, and its potential side effects and toxicity are not fully understood.
Future Directions
There are several potential future directions for research on 1-[4-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone. One area of interest is its potential use as a treatment for neurological disorders such as epilepsy and anxiety. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans. This compound also has potential applications in the treatment of cancer and inflammation, and further research is needed to explore these areas.
Scientific Research Applications
1-[4-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anticonvulsant, anxiolytic, and analgesic properties, making it a promising candidate for the treatment of various neurological disorders. This compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for cancer.
properties
IUPAC Name |
1-[4-(2-hydroxyethoxymethyl)piperidin-1-yl]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3/c1-9(13)11-4-2-10(3-5-11)8-14-7-6-12/h10,12H,2-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUTOZFLWAJGOIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)COCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201201754 | |
Record name | Ethanone, 1-[4-[(2-hydroxyethoxy)methyl]-1-piperidinyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201201754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1353980-22-9 | |
Record name | Ethanone, 1-[4-[(2-hydroxyethoxy)methyl]-1-piperidinyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1353980-22-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanone, 1-[4-[(2-hydroxyethoxy)methyl]-1-piperidinyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201201754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.